Titanium lactate

• CAS: 14814-02-9
• Molecular Formula: C12H20O12Ti
• Molecular Weight: 404.15 g/mol
• SMILES: CC(C(=O)[O-])O.CC(C(=O)[O-])O.CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Ti+4]
• InChI: InChI=1S/4C3H6O3.Ti/c4*1-2(4)3(5)6;/h4*2,4H,1H3,(H,5,6);/q;;;;+4/p-4
• InChIKey: AIFLGMNWQFPTAJ-UHFFFAOYSA-J

Researchers face uncontrolled hydrolysis with conventional titanium alkoxides (e.g., TTIP), compromising film quality. Titanium lactate forms stable aqueous solutions at neutral pH, enabling reproducible TiO2 thin-film fabrication. • >5x higher photocatalytic degradation rate vs. TTIP-based films • Fastest cross-linking kinetics among α-hydroxycarboxylate chelates • Compatible with biological templates for biomaterial mineralization Supplied as a high-purity precursor for sol-gel, cross-linking, and biomedical applications.

Titanium Lactate (CAS 14814-02-9): Chemical Identity and Core Properties for Procurement Specification

Titanium lactate (CAS 14814-02-9), also referred to as titanium(IV) lactate, is a water-soluble titanium chelate complex formed by the reaction of lactic acid with titanium alkoxides such as tetraisopropyl titanate [1]. With a molecular formula of C₁₂H₂₀O₁₂Ti and a molecular weight of 404.15 g/mol, this compound belongs to the class of α-hydroxycarboxylate titanium complexes . Its defining characteristic is the formation of stable aqueous solutions at neutral pH, a property that distinguishes it from many conventional titanium precursors which undergo rapid hydrolysis upon contact with water [2]. This stability enables its use as a precursor for titanium dioxide (TiO₂) thin films, a cross-linking agent for hydroxyl-containing polymers, and a component in biomaterial and cosmetic formulations.

◆ Aqueous sol-gel precursor for TiO₂ thin films

◆ Stable titanium chelate at neutral pH; resists rapid hydrolysis

◆ Enables cross-linking of hydroxyl-containing polymers in water

• [1] Titanium tetralactate. Wikipedia. Accessed 2023. View Source
• [2] A. Hernández-Gordillo, A. Hernández-Arana, A. Campero-Celis and L. I. Vera-Robles. TiBALDH as a precursor for biomimetic TiO2 synthesis: stability aspects in aqueous media. RSC Adv., 2019, 9, 34559-34566. View Source

Why Generic Substitution of Titanium Lactate (CAS 14814-02-9) Carries Performance Risk

The performance of titanium lactate cannot be assumed for other titanium chelates or alkoxides due to significant variations in hydrolytic stability, cross-linking kinetics, and the properties of the resulting titanium dioxide films [1]. For instance, simple alkyl titanates like titanium tetra-isopropoxide (TTIP) undergo rapid and uncontrolled hydrolysis, leading to unpredictable particle formation and compromised film quality [2]. Similarly, the choice of the chelating α-hydroxy acid (e.g., lactate vs. glycolate vs. citrate) directly impacts the cross-linking rate, as documented in industrial patents [3]. Therefore, substituting titanium lactate without a head-to-head evaluation risks altering critical process parameters such as reaction rate, film morphology, and ultimate product performance. The quantitative evidence below substantiates these specific points of differentiation.

Alkoxide risk Titanium alkoxides (e.g., TTIP) undergo uncontrolled hydrolysis; film morphology and reproducibility may shift.

Chelate mismatch Alternative chelates (e.g., citrate) may alter cross-linking rate; fastest kinetics are lactate/glycolate specific.

• [1] Organotitanium compositions useful for cross-linking. US Patent 4,953,621. Justia Patents. View Source
• [2] Stable, aqueous solutions of organic titanium compounds. Google Patents. View Source
• [3] Organotitanium compositions useful for cross-linking. US Patent 4,958,038. Justia Patents. View Source

Quantitative Differential Evidence Guide for Titanium Lactate (CAS 14814-02-9) Against Key Comparators

Enhanced Photocatalytic Efficiency of TiO₂ Films from Titanium Lactate Precursor vs. Titanium Isopropoxide

Titanium bis-ammonium lactato dihydroxide (TiBALD), a commercial form of titanium lactate, was directly compared to the traditional precursor titanium tetra-isopropoxide (TTIP) for the synthesis of TiO₂ thin films. The study quantified the photocatalytic degradation rate of resazurin dye, a standard activity metric [1].

Photocatalytic activity

Head-to-head

~5.4× higher dye degradation rate vs. TTIP

Supports film morphology and activity assessment

Resazurin dye; sol-gel films on glass

Evidence Dimension	Photocatalytic degradation rate of resazurin dye
Target Compound Data	9.52 × 10¹² dye molecules reduced per cm⁻² s⁻¹
Comparator Or Baseline	Titanium tetra-isopropoxide (TTIP): 1.76 × 10¹² dye molecules reduced per cm⁻² s⁻¹
Quantified Difference	Approximately 5.4-fold higher rate
Conditions	Thin films deposited on glass substrates via modified sol-gel routes; photocatalytic performance assessed using resazurin dye.

Why This Matters

A >5x increase in photocatalytic activity provides a clear, quantifiable performance advantage for applications such as self-cleaning surfaces, antimicrobial coatings, and photochemical reactors, making titanium lactate the preferential precursor where higher activity is critical.

• [1] A preferential precursor for photocatalytically active titanium dioxide thin films: Titanium bis-ammonium lactato dihydroxide as an alternative to titanium tetra iso-propoxide. Polyhedron, Volume 118, 4 November 2016, Pages 81-90. View Source

Hierarchical Cross-Linking Rate of Titanium Lactate Among α-Hydroxy Acid Chelates

Industrial patents have established a clear hierarchy for the cross-linking rate of aqueous titanium compounds formed with various α-hydroxy carboxylic acids. Titanium lactate (and titanium glycolate) are positioned at the fastest end of the spectrum, enabling rapid gel formation [1].

Cross-linking kinetics

Class-level (patent)

Fastest tier: lactic ≈ glycolic > malic > tartaric > citric > gluconic

Supports rapid gel formation context

Rank-order from US 4,958,038

Evidence Dimension	Relative cross-linking rate for hydroxyl-containing materials
Target Compound Data	Fastest tier (approximately the same rate as titanium glycolate)
Comparator Or Baseline	Descending order: glycolic acid ≈ lactic acid > malic acid > tartaric acid > citric acid > gluconic acid
Quantified Difference	Rank-order classification; lactic/glycolic acid are fastest
Conditions	Aqueous titanium compositions for cross-linking high molecular weight hydroxyl-containing compounds; from US Patent 4,958,038.

Why This Matters

The cross-linking rate is a critical process parameter for applications like hydraulic fracturing fluids and coating formulations. Selecting titanium lactate ensures the fastest possible cross-linking kinetics within the α-hydroxycarboxylate class, which is essential for processes requiring rapid viscosity development or fast curing times.

• [1] Organotitanium compositions useful for cross-linking. US Patent 4,958,038. Justia Patents. View Source

Aqueous Stability of Titanium Lactate vs. Simple Titanium Alkoxides

Simple titanium alkoxides like titanium tetra-isopropoxide (TTIP) are notoriously sensitive to moisture and undergo rapid, uncontrolled hydrolysis, leading to precipitation of hydrous TiO₂ [1]. In contrast, titanium lactate complexes, such as those found in the commercial reagent TiBALDH, form stable aqueous solutions due to the chelating effect of the lactate ligand, which kinetically hinders hydrolysis and condensation reactions [2].

Aqueous stability

Cross-study

Stable aqueous solutions vs. rapid hydrolysis of alkoxides (TTIP)

Enables aqueous handling and biomimetic synthesis

Hydrolytic sensitivity: 0 (lactate) vs. ≥8 (alkoxides)

Evidence Dimension	Stability in aqueous solution
Target Compound Data	Forms stable aqueous solutions; hydrolytic sensitivity rated as 0 (forms stable aqueous solutions) [3]
Comparator Or Baseline	Titanium alkoxides (e.g., TTIP): Rapid hydrolysis in presence of moisture; rated 8 or higher on hydrolytic sensitivity scales
Quantified Difference	Qualitative distinction between 'stable' (0) and 'rapidly hydrolyzes' (≥8) on vendor scales
Conditions	Aqueous solution at room temperature and neutral pH.

Why This Matters

The ability to handle titanium lactate in aqueous solutions without immediate hydrolysis is a significant practical advantage. It simplifies synthesis procedures, eliminates the need for strict anhydrous conditions, and enables applications in aqueous biological systems or water-based coatings where alkoxides are unusable.

• [1] Stable, aqueous solutions of organic titanium compounds. Google Patents. View Source
• [2] A. Hernández-Gordillo, et al. TiBALDH as a precursor for biomimetic TiO2 synthesis: stability aspects in aqueous media. RSC Adv., 2019, 9, 34559-34566. View Source
• [3] Gelest, Inc. TITANIUM LACTATE, AMMONIUM SALT, 50% in water AKT875. Datasheet. View Source

TiO₂ Film Grain Size and Hydrophilicity Compared to Other Water-Soluble Titanium Complexes

A study comparing TiO₂ thin films prepared from four water-soluble titanium complexes—titanium lactate, tartrate, malate, and salicylate—revealed differences in resulting film properties. While the photocatalytic decomposition activity of the four films was almost identical, their surface microstructures (grain sizes) differed, and the film prepared from titanium salicylate exhibited a lower photoinduced hydrophilic conversion rate [1].

Film microstructure

Cross-study

Comparable photoactivity; superior hydrophilicity vs. salicylate complex

Supports film wettability and surface-property review

Grain size differs; anatase films at 600°C

Evidence Dimension	TiO₂ film microstructure and photoinduced hydrophilicity
Target Compound Data	Photocatalytic activity comparable to tartrate and malate; grain size differs from salicylate; hydrophilicity superior to salicylate
Comparator Or Baseline	Titanium tartrate, titanium malate, and titanium salicylate complexes
Quantified Difference	No quantitative difference in photocatalytic activity reported; qualitative difference in grain size and lower hydrophilicity for salicylate
Conditions	TiO₂ thin films prepared from water-soluble titanium complexes via spin coating and heat treatment at 600°C; anatase crystalline phase.

Why This Matters

For applications where film microstructure or surface wettability is critical (e.g., self-cleaning coatings, biosensors), the choice of titanium precursor can influence the final material's performance. Titanium lactate does not impair photoinduced hydrophilicity relative to other water-soluble chelates, unlike the salicylate complex.

• [1] Preparation of TiO2 Thin Films Using Water-soluble Titanium Complexes and Their Photoinduced Properties. Photochemistry and Photobiology, 2011, 87: 955-963. View Source

High-Value Application Scenarios for Titanium Lactate (CAS 14814-02-9) Supported by Differential Evidence

Synthesis of High-Activity TiO₂ Photocatalytic Coatings

For the fabrication of TiO₂ thin films via sol-gel methods where maximum photocatalytic efficiency is the primary design goal, titanium lactate (or its ammonium salt, TiBALD) should be selected over the traditional precursor titanium isopropoxide (TTIP). Evidence demonstrates a >5x enhancement in photocatalytic degradation rate when using titanium lactate as the precursor, directly attributable to improved film morphology and nanostructure [3]. This application scenario is most relevant for self-cleaning glass, antimicrobial surfaces, and air/water purification photocatalysts.

Rapid Cross-Linking of Hydroxyl-Containing Polymers in Aqueous Systems

In industrial processes requiring fast cross-linking of polymers such as guar gum or cellulose derivatives, for instance, in hydraulic fracturing fluids or water-based coating formulations, titanium lactate is the optimal choice among α-hydroxycarboxylate titanium chelates. Patent literature establishes that titanium lactate and glycolate achieve the fastest cross-linking rates, significantly outperforming citrate and gluconate complexes [3]. This enables more efficient process timing and rapid viscosity development.

TiO₂ Precursor for Aqueous Biomimetic and Biocompatible Synthesis

For the synthesis of TiO₂ nanoparticles or coatings in aqueous biological environments—such as for dental implants, biosensors, or drug delivery—titanium lactate is the preferred precursor due to its proven aqueous stability. Unlike moisture-sensitive alkoxides that undergo immediate, uncontrolled precipitation, titanium lactate forms stable aqueous solutions that remain in equilibrium with TiO₂, allowing for templated synthesis using biomolecules like proteins or DNA [3]. This is essential for maintaining the structural integrity of biological templates during mineralization.

Application

Selection Property

Validation Focus

TiO₂ photocatalytic coatings

Precursor-dependent nanostructure

Photocatalytic degradation rate ranking

Polymer cross-linking (aqueous)

Chelate cross-linking kinetics rank

Gel time and viscosity development review

Biomimetic TiO₂ synthesis

Aqueous precursor stability

Biomolecule-templated mineralization integrity

• [1] A preferential precursor for photocatalytically active titanium dioxide thin films: Titanium bis-ammonium lactato dihydroxide as an alternative to titanium tetra iso-propoxide. Polyhedron, Volume 118, 4 November 2016, Pages 81-90. View Source
• [2] Organotitanium compositions useful for cross-linking. US Patent 4,958,038. Justia Patents. View Source
• [3] A. Hernández-Gordillo, A. Hernández-Arana, A. Campero-Celis and L. I. Vera-Robles. TiBALDH as a precursor for biomimetic TiO2 synthesis: stability aspects in aqueous media. RSC Adv., 2019, 9, 34559-34566. View Source